4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid

• CAS No.: 300837-31-4
• Product Name: 4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 4-[(6-methyl-2-phenyl-5-prop-2-enylpyrimidin-4-yl)amino]benzoic acid
• Standard InChI: InChI=1S/C21H19N3O2/c1-3-7-18-14(2)22-19(15-8-5-4-6-9-15)24-20(18)23-17-12-10-16(11-13-17)21(25)26/h3-6,8-13H,1,7H2,2H3,(H,25,26)(H,22,23,24)
• Standard InChIKey: SQYRBODOBCAROZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC(=N1)C2=CC=CC=C2)NC3=CC=C(C=C3)C(=O)O)CC=C
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=CC=C2)NC3=CC=C(C=C3)C(=O)O)CC=C
• Appearance: Solid powder
• Description: XCT0135908 is a RXR agonist. XCT0135908 showed selectivity for RXR−Nurr1 over a broad range of other RXR dimerization partners but with rather low potency. XCT0135908 yielded promising results in a rat neuron PD model. Note: Sci-Finder registered this compound as XCT 0315908.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: XCT0135908; XCT-0135908; XCT 0135908.
• Reference: 1. Preparation of 4-​amino substituted condensed pyrimidine compounds as selective PDE4 inhibitors useful in treatment of diseases; 2. Selective PDE4 B inhibition and improvement in cognition in subjects with brain injury; 3. Treatment of neurodegenerative diseases using retinoid X receptor (RXR)​-​selective agonists; 4. Treatment of neurodegenerative diseases using retinoid X receptor (RXR)​-​selective agonists; 5. Discovery of selective PDE4B inhibitors; 6. Electrospray Mass Spectrometry for the Direct Accurate Mass Measurement of Ligands in Complex With the Retinoid X Receptor α Ligand Binding; 7. Substituted pyrimidine compositions and methods using them for the treatment of NGFI-​B-​related diseases
• PubChem Compound: 826384
• Last Modified: Nov 11 2021